Cas no 13369-72-7 (4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole)

4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole structure
13369-72-7 structure
Product Name:4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
CAS No:13369-72-7
MF:C6H7BrN2
MW:187.037180185318
CID:890350
PubChem ID:50987371
Update Time:2025-04-19

4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-allyl-4-bromo-1H-pyrazole
    • 4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
    • MDL: MFCD12780035
    • Inchi: 1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2
    • InChI Key: KMMQAURXVMBQLW-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC=C

Computed Properties

  • Exact Mass: 185.97926g/mol
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.8Ų

4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B999958-25mg
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$ 50.00 2022-06-06
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Enamine
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4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
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Enamine
EN300-68292-0.1g
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Enamine
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Enamine
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Enamine
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Enamine
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